Cas no 2189498-16-4 (3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione)

• Product Name: 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione
• CAS No: 2189498-16-4
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• CID: 5338062
• Update Time: 2025-05-22

3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(1-(pent-4-enoyl)piperidin-4-yl)imidazolidine-2,4-dione
• 3-methyl-1-(1-pent-4-enoylpiperidin-4-yl)imidazolidine-2,4-dione
• 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione

• Inchi： 1S/C14H21N3O3/c1-3-4-5-12(18)16-8-6-11(7-9-16)17-10-13(19)15(2)14(17)20/h3,11H,1,4-10H2,2H3
• InChI Key： AGBLXNZIUVZQJD-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(CN1C1CCN(C(CCC=C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 0.4
• Topological Polar Surface Area: 60.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione

Comprehensive Overview of 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No. 2189498-16-4)

The compound 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No. 2189498-16-4) is a specialized organic molecule with a unique structural framework. Its imidazolidine-2,4-dione core, also known as hydantoin, is a well-studied heterocyclic scaffold in medicinal chemistry due to its bioisosteric properties and versatility in drug design. The incorporation of a pent-4-enoyl moiety and a piperidin-4-yl group further enhances its potential applications in pharmaceutical research and material science.

Recent trends in chemical research highlight a growing interest in functionalized heterocycles, particularly those with piperidine and hydantoin derivatives, owing to their role in modulating biological activity. This compound's alkenyl side chain (pent-4-enoyl) introduces reactivity that can be exploited for further derivatization, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring such structures for their potential in targeted drug delivery and enzyme inhibition, aligning with the demand for novel therapeutics in areas like oncology and neurology.

From a synthetic perspective, the 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione showcases a blend of lipophilicity and hydrogen-bonding capacity, critical for optimizing pharmacokinetic properties. Its CAS No. 2189498-16-4 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. The compound’s structural features are also relevant to green chemistry initiatives, as its modular design allows for efficient, low-waste synthetic routes—a topic gaining traction in sustainable industrial practices.

In the context of AI-driven drug discovery, molecules like 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione are frequently analyzed for QSAR modeling (Quantitative Structure-Activity Relationship). Computational tools predict its interactions with biological targets, addressing common search queries such as "how to optimize hydantoin derivatives for blood-brain barrier permeability" or "piperidine-based bioactive compounds." These applications underscore its relevance in modern cheminformatics and preclinical research.

Furthermore, the compound’s pent-4-enoyl group offers opportunities for click chemistry applications, a technique widely discussed in scientific forums for its role in bioconjugation and polymer science. This aligns with industry demands for multifunctional building blocks in nanotechnology and biomaterials. As interest grows in personalized medicine, structurally adaptable molecules like this are pivotal for developing tailored therapeutics.

To summarize, 3-methyl-1-[1-(pent-4-enoyl)piperidin-4-yl]imidazolidine-2,4-dione (CAS No. 2189498-16-4) represents a convergence of synthetic utility and biological potential. Its design caters to contemporary challenges in drug development, sustainability, and material innovation, making it a subject of ongoing investigation across interdisciplinary fields.